Cas no 2249690-60-4 ((E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide)

• Product Name: (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide
• CAS No: 2249690-60-4
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• CID: 6598040
• PubChem ID: 145879147
• Update Time: 2025-05-21

(E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide
• 2249690-60-4
• EN300-6717633
• (2E)-2-cyano-3-(2,5-dichlorophenyl)prop-2-enamide
• Z3037302638

• Inchi： 1S/C10H6Cl2N2O/c11-8-1-2-9(12)6(4-8)3-7(5-13)10(14)15/h1-4H,(H2,14,15)/b7-3+
• InChI Key： LJIYUMXRFHVMPH-XVNBXDOJSA-N
• SMILES： ClC1C=CC(=CC=1/C=C(\C#N)/C(N)=O)Cl

Computed Properties

• Exact Mass: 239.9857182g/mol
• Monoisotopic Mass: 239.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9Ų

Additional information on (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide

Recent Advances in the Study of (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide (CAS: 2249690-60-4)

The compound (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide (CAS: 2249690-60-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique structural features, including the cyano and dichlorophenyl groups, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the synthetic pathways for (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide, with a particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent biological evaluations and mechanistic studies.

In vitro and in vivo studies have demonstrated that (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide exhibits notable biological activity, particularly in the context of anti-inflammatory and anticancer applications. For instance, preliminary data suggest that the compound can inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways involved in cell cycle regulation and apoptosis. Additionally, its anti-inflammatory properties have been linked to the suppression of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases.

Mechanistic insights into the compound's activity have been explored through molecular docking and computational modeling studies. These analyses indicate that (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide may interact with specific protein targets, such as kinases or transcription factors, thereby influencing downstream cellular processes. Such findings provide valuable clues for further structure-activity relationship (SAR) studies and the design of more potent derivatives.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the development of prodrug strategies or formulation approaches to enhance the compound's pharmacokinetic properties.

In conclusion, (E)-2-Cyano-3-(2,5-dichlorophenyl)prop-2-enamide (CAS: 2249690-60-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising biological activities warrant further investigation to unlock its full therapeutic potential. Continued collaboration between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.